Cas no 711-07-9 (1,3,2-Dioxaphosphorinane, 2-phenoxy-, 2-oxide)

1,3,2-Dioxaphosphorinane, 2-phenoxy-, 2-oxide structure
711-07-9 structure
Product Name:1,3,2-Dioxaphosphorinane, 2-phenoxy-, 2-oxide
CAS No:711-07-9
MF:C9H11O4P
MW:214.155003786087
CID:546032
PubChem ID:10176732
Update Time:2025-04-19

1,3,2-Dioxaphosphorinane, 2-phenoxy-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaphosphorinane, 2-phenoxy-, 2-oxide
    • 2-phenoxy-1,3,2λ<sup>5</sup>-dioxaphosphinane 2-oxide
    • 711-07-9
    • DTXSID30436459
    • SCHEMBL3453447
    • Inchi: 1S/C9H11O4P/c10-14(11-7-4-8-12-14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
    • InChI Key: WNHUELXEULHTPZ-UHFFFAOYSA-N
    • SMILES: P1(=O)(OC2C=CC=CC=2)OCCCO1

Computed Properties

  • Exact Mass: 214.03953
  • Monoisotopic Mass: 214.03949583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
  • LogP: 2.61040
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